Cas no 1176550-49-4 (3-(3-methoxyphenyl)-4-methylaniline)

• Product Name: 3-(3-methoxyphenyl)-4-methylaniline
• CAS No: 1176550-49-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5697500
• PubChem ID: 39231647
• Update Time: 2025-06-09

3-(3-methoxyphenyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-4-methylaniline
• 3'-METHOXY-6-METHYL-[1,1'-BIPHENYL]-3-AMINE
• 1176550-49-4
• EN300-1141851
• AKOS012639098
• [1,1'-Biphenyl]-3-amine, 3'-methoxy-6-methyl-
• 3'-Methoxy-6-methyl[1,1'-biphenyl]-3-amine

• Inchi： 1S/C14H15NO/c1-10-6-7-12(15)9-14(10)11-4-3-5-13(8-11)16-2/h3-9H,15H2,1-2H3
• InChI Key： BILXGTLYPAIVCV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 361.1±30.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 3-(3-methoxyphenyl)-4-methylaniline

Professional Introduction to Compound with CAS No. 1176550-49-4 and Product Name: 3-(3-methoxyphenyl)-4-methylaniline

The compound with the CAS number 1176550-49-4 and the product name 3-(3-methoxyphenyl)-4-methylaniline represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique aromatic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both methoxy and methyl substituents on the phenyl ring introduces specific electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules.

In recent years, the exploration of aromatic amines has been extensively studied for their role in various biological pathways. The 3-(3-methoxyphenyl)-4-methylaniline structure, with its methoxy group at the 3-position and a methyl group at the 4-position, offers a balance of lipophilicity and electronic distribution that is often conducive to binding interactions with biological targets. This balance is crucial for optimizing pharmacokinetic properties such as solubility, permeability, and metabolic stability, which are essential for the development of effective therapeutic agents.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, studies have shown that modifications at the methoxy and methyl positions can significantly alter the compound's interaction with enzymes and receptors. This flexibility has led to the identification of novel compounds with improved efficacy and reduced side effects in preclinical models.

The 3-(3-methoxyphenyl)-4-methylaniline scaffold has been particularly explored in the context of central nervous system (CNS) disorders. Its structural motif is reminiscent of several known pharmacophores that exhibit neuroprotective and anti-inflammatory properties. Recent research has highlighted its potential as an intermediate in synthesizing molecules that target neurotransmitter receptors, such as serotonin and dopamine receptors. These receptors play critical roles in modulating mood, cognition, and pain perception, making them attractive targets for therapeutic intervention.

Additionally, the compound's aromatic core has been investigated for its potential role in anticancer applications. The methoxy and methyl substituents contribute to its ability to interact with DNA-binding proteins and kinases, which are often dysregulated in cancer cells. Preliminary studies have demonstrated that derivatives of 3-(3-methoxyphenyl)-4-methylaniline can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. This underscores the compound's potential as a lead molecule in oncology research.

The synthesis of 3-(3-methoxyphenyl)-4-methylaniline involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct its core structure efficiently. These synthetic routes not only provide a robust platform for producing the compound but also offer opportunities for further structural diversification through combinatorial chemistry approaches.

In terms of pharmacological evaluation, 3-(3-methoxyphenyl)-4-methylaniline has been subjected to rigorous testing in vitro and in vivo. In cell-based assays, it has shown promising activity against various disease-related targets, including enzymes involved in inflammation and metabolic disorders. Animal models have further supported these findings by demonstrating favorable pharmacokinetic profiles and therapeutic effects comparable to known reference compounds. These preclinical data provide a strong rationale for advancing this compound into clinical trials.

The integration of computational chemistry techniques has also played a pivotal role in understanding the molecular interactions of 3-(3-methoxyphenyl)-4-methylaniline with biological targets. Molecular docking studies have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided medicinal chemists in optimizing the compound's structure for improved binding affinity and selectivity.

Looking ahead, the future prospects for 3-(3-methoxyphenyl)-4-methylaniline are promising, particularly as new synthetic strategies continue to emerge. Advances in flow chemistry and automated synthesis platforms offer exciting opportunities for scalable production and rapid screening of derivatives. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into tangible therapeutic benefits.

In summary, 1176550-49-4 (CAS No.) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an excellent candidate for further exploration in drug discovery programs targeting CNS disorders, cancer, and other diseases. As our understanding of biological pathways continues to expand, compounds like 3-(3-methoxyphenyl)-4-methylaniline will undoubtedly play a crucial role in developing next-generation therapeutics.